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Compound of Interest

Compound Name: GSK023

Cat. No.: B12388273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of GSK023, a

selective chemical probe targeting the BET BD1 domain, in dimethyl sulfoxide (DMSO) and cell

culture media. Adherence to these guidelines is crucial for ensuring experimental reproducibility

and accuracy.

Data Presentation: Solubility and Storage of
GSK023
While specific quantitative solubility data for GSK023 is not publicly available, the following

table summarizes general recommendations for the solubility and storage of BET bromodomain

inhibitors, which are applicable to GSK023.
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Parameter Recommendation Notes

Primary Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)

Use of high-purity, anhydrous

DMSO is critical as absorbed

water can decrease solubility.

[1]

Stock Solution Concentration
10 mM (or higher, solubility

permitting)

Prepare a concentrated stock

to minimize the volume of

DMSO added to cell culture.

Stock Solution Storage

Temperature
-20°C or -80°C

Aliquot into single-use volumes

to avoid repeated freeze-thaw

cycles.[2][3]

Stock Solution Stability
Up to 1 month at -20°C, up to

1 year at -80°C

Stability is compound-specific;

however, these are general

guidelines for similar

molecules.[3]

Final DMSO Concentration in

Media
≤ 0.5%, ideally ≤ 0.1%

High concentrations of DMSO

can be cytotoxic to cells.[1][4]

Always include a vehicle

control with the same final

DMSO concentration in

experiments.[5]

Signaling Pathway of BET Bromodomain Inhibition
GSK023, as a selective BET bromodomain inhibitor, functions by competitively binding to the

acetyl-lysine binding pockets of BET proteins, primarily the first bromodomain (BD1) of proteins

like BRD4. This prevents BET proteins from binding to acetylated histones and transcription

factors at gene promoters and super-enhancers. The subsequent failure to recruit the

transcriptional machinery, including RNA Polymerase II, leads to the downregulation of target

gene expression.[6][7][8] A key target of BET inhibitors is the oncogene c-MYC.[8]
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Mechanism of action of a BET bromodomain inhibitor like GSK023.
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Protocol 1: Preparation of GSK023 Stock Solution in
DMSO
This protocol details the preparation of a 10 mM stock solution of GSK023.

Materials:

GSK023 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicating water bath (optional)

Procedure:

Equilibrate: Allow the vial containing the GSK023 powder to reach room temperature before

opening to prevent moisture condensation.[3]

Weigh: Accurately weigh the desired amount of GSK023 powder using a calibrated balance

in a sterile environment.

Dissolve: Aseptically add the calculated volume of anhydrous DMSO to the GSK023 powder

to achieve a 10 mM concentration.

Mix: Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.[1]

Aid Dissolution (if necessary): If the compound does not fully dissolve, use a sonicating

water bath for 10-15 minutes or gently warm the solution to 37°C.[1][4] Visually inspect the

solution to ensure no particulates remain.

Aliquot: Dispense the stock solution into single-use, sterile, amber microcentrifuge tubes.

This prevents repeated freeze-thaw cycles and protects the compound from light.[2][4]
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Store: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[2][3]

Equilibrate GSK023 Powder to RT

Weigh Powder

Add Anhydrous DMSO

Vortex Thoroughly

Optional: Sonicate / Gentle Warming

Visually Inspect for Complete Dissolution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Workflow for preparing GSK023 stock solution.
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Protocol 2: Preparation of GSK023 Working Solution in
Cell Culture Medium
This protocol describes the dilution of the DMSO stock solution into cell culture medium to

prepare a working solution for treating cells.

Materials:

GSK023 stock solution (from Protocol 1)

Pre-warmed sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or plates

Calibrated pipettes

Procedure:

Thaw Stock: Thaw a single-use aliquot of the GSK023 DMSO stock solution at room

temperature.[4]

Pre-warm Medium: Ensure the cell culture medium is pre-warmed to 37°C before use.

Serial Dilution: Perform a stepwise serial dilution of the DMSO stock solution into the pre-

warmed cell culture medium to achieve the final desired concentration.[1] Important: Add the

stock solution to the medium, not the other way around, and mix gently but thoroughly after

each addition to prevent precipitation.[9]

Final DMSO Concentration: Calculate the final DMSO concentration in the working solution

and ensure it is within a non-toxic range for your specific cell line (typically ≤ 0.5%, with ≤

0.1% being ideal).[5][10]

Vehicle Control: Prepare a vehicle control medium containing the same final concentration of

DMSO as the highest concentration of GSK023 being tested.[5]

Immediate Use: Use the freshly prepared working solution to treat cells immediately. Do not

store aqueous working solutions for extended periods.[4]
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Workflow for preparing GSK023 working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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